Cas no 2228390-72-3 (5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2228390-72-3
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6601637
• PubChem ID: 165968803
• Update Time: 2025-06-09

5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid
• EN300-1729139
• 2228390-72-3
• 5-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C8H8N4O3/c13-8(14)6-3-11-15-7(6)1-2-12-5-9-4-10-12/h3-5H,1-2H2,(H,13,14)
• InChI Key： VZHYXUWMUYFEGU-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CCN1C=NC=N1

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94Ų

Additional information on 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid

Introduction to 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid (CAS No. 2228390-72-3)

5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid (CAS No. 2228390-72-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid consists of a 1,2-oxazole ring linked to a 1H-1,2,4-triazole moiety through an ethyl group. The presence of the carboxylic acid functional group adds to its chemical versatility and reactivity. This combination of structural elements provides a robust platform for exploring its biological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antifungal activity against several clinically relevant fungal pathogens. The triazole moiety is known for its antifungal properties, and the oxazole ring further enhances the compound's efficacy by improving its stability and bioavailability.

In addition to its antifungal properties, 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of 5-2-(1H-1,2,4-triazol-1-yl)ethyl-1,2-oxazole-4-carboxylic acid has been extensively studied to assess its suitability for therapeutic use. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life in plasma, making it a viable candidate for further clinical development.

To further explore the therapeutic potential of 5-2-(1H-1,2,4-triazol-1-y l)ethyl - 1 , 2 - oxaz ole - 4 - car boxyli c aci d, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are focusing on conditions such as fungal infections and certain types of cancer. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit.

The synthesis of 5 - 2 - ( 1 H - 1 , 2 , 4 - triaz ol - 1 - yl ) eth yl - 1 , 2 - ox azo le - 4 - car boxyli c aci d involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods to ensure high purity and yield. Key steps in the synthesis include the formation of the oxazole ring through a cyclization reaction and the introduction of the triazole moiety via a coupling reaction. The final product is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

In conclusion, 5 - 2 - ( 1 H - 1 , 2 , 4 - triaz ol - 1 - yl ) eth yl - 1 , 2 - ox azo le - 4 - car boxyli c aci d (CAS No. 228390 -7 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.